Cas no 2137814-57-2 (5-(3-Bromo-2-fluorophenyl)pyrimidine)

5-(3-Bromo-2-fluorophenyl)pyrimidine is a halogenated pyrimidine derivative featuring a bromo-fluorophenyl substituent, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both bromine and fluorine atoms offers distinct reactivity advantages, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. Its pyrimidine core provides a rigid aromatic scaffold, making it valuable for designing bioactive molecules or functional materials. The compound’s structural features facilitate further derivatization, supporting applications in medicinal chemistry, agrochemical development, and material science. High purity and stability under standard conditions ensure reliable performance in synthetic workflows.
5-(3-Bromo-2-fluorophenyl)pyrimidine structure
2137814-57-2 structure
Product Name:5-(3-Bromo-2-fluorophenyl)pyrimidine
CAS No:2137814-57-2
MF:C10H6BrFN2
MW:253.070444583893
MDL:MFCD31586463
CID:4780681
PubChem ID:155486850
Update Time:2025-06-12

5-(3-Bromo-2-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Bromo-2-fluorophenyl)pyrimidine
    • MDL: MFCD31586463
    • Inchi: 1S/C10H6BrFN2/c11-9-3-1-2-8(10(9)12)7-4-13-6-14-5-7/h1-6H
    • InChI Key: ULTSGQKQDVTETM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1F)C1=CN=CN=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 185
  • XLogP3: 2.6
  • Topological Polar Surface Area: 25.8

5-(3-Bromo-2-fluorophenyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
227998-2.500g
5-(3-Bromo-2-fluorophenyl)pyrimidine, 95%
2137814-57-2 95%
2.500g
$2146.00 2023-09-06
Enamine
EN300-1085802-0.05g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2 95%
0.05g
$612.0 2023-10-27
Enamine
EN300-1085802-0.1g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2 95%
0.1g
$640.0 2023-10-27
Enamine
EN300-1085802-0.25g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2 95%
0.25g
$670.0 2023-10-27
Enamine
EN300-1085802-0.5g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2 95%
0.5g
$699.0 2023-10-27
Enamine
EN300-1085802-1.0g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2
1g
$728.0 2023-06-10
Enamine
EN300-1085802-2.5g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2 95%
2.5g
$1428.0 2023-10-27
Enamine
EN300-1085802-5.0g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2
5g
$2110.0 2023-06-10
Enamine
EN300-1085802-10.0g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2
10g
$3131.0 2023-06-10
Enamine
EN300-1085802-1g
5-(3-bromo-2-fluorophenyl)pyrimidine
2137814-57-2 95%
1g
$728.0 2023-10-27

Additional information on 5-(3-Bromo-2-fluorophenyl)pyrimidine

Recent Advances in the Application of 5-(3-Bromo-2-fluorophenyl)pyrimidine (CAS: 2137814-57-2) in Chemical Biology and Drug Discovery

The compound 5-(3-Bromo-2-fluorophenyl)pyrimidine (CAS: 2137814-57-2) has recently emerged as a promising scaffold in chemical biology and drug discovery. This heterocyclic aromatic compound, characterized by its bromo-fluorophenyl and pyrimidine moieties, exhibits unique physicochemical properties that make it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting a range of therapeutic areas, including oncology, infectious diseases, and neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-(3-Bromo-2-fluorophenyl)pyrimidine as a key intermediate in the synthesis of potent kinase inhibitors. The electron-withdrawing effects of the bromo and fluoro substituents were found to significantly influence the compound's reactivity and binding affinity to target proteins. Molecular docking studies revealed that derivatives of this scaffold could effectively occupy the ATP-binding pocket of various kinases, suggesting its potential as a privileged structure for kinase inhibitor development.

Recent synthetic methodology developments have expanded the accessibility of 5-(3-Bromo-2-fluorophenyl)pyrimidine derivatives. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that enables efficient functionalization of the pyrimidine ring at multiple positions. This breakthrough has facilitated the creation of diverse compound libraries for high-throughput screening, significantly accelerating structure-activity relationship studies in drug discovery programs.

In the field of chemical biology, 5-(3-Bromo-2-fluorophenyl)pyrimidine has shown particular promise as a molecular probe. Its unique photophysical properties, including favorable fluorescence characteristics, have enabled researchers to develop fluorescent tags for studying protein-ligand interactions in real time. A recent Nature Chemical Biology paper reported the use of this scaffold in the development of turn-on fluorescent probes for monitoring enzymatic activity in live cells, opening new possibilities for high-content screening and diagnostic applications.

The pharmaceutical industry has taken notice of this compound's potential, with several companies including it in their fragment-based drug discovery platforms. Its moderate molecular weight (257.07 g/mol) and favorable physicochemical properties make it an ideal starting point for lead optimization campaigns. Recent patent applications indicate growing interest in this chemical space, particularly for the development of next-generation targeted therapies.

Looking forward, the versatility of 5-(3-Bromo-2-fluorophenyl)pyrimidine suggests it will continue to play a significant role in medicinal chemistry research. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development, potentially expanding its utility to previously undruggable targets. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this scaffold is poised to contribute to the development of novel therapeutic agents addressing unmet medical needs.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.